Cas no 303987-22-6 (2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde)

2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde is a heterocyclic organic compound featuring a thiazole core substituted with a benzylpiperazine moiety and a formyl group at the 5-position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of pharmacologically active molecules. The presence of both the benzylpiperazine and aldehyde functional groups enhances its reactivity, enabling further derivatization via condensation or nucleophilic addition reactions. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds in drug discovery, particularly for targeting central nervous system (CNS) receptors or enzyme inhibitors. The compound is typically characterized by high purity and stability under standard storage conditions.
2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde structure
303987-22-6 structure
Product Name:2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde
CAS No:303987-22-6
MF:C15H17N3OS
MW:287.37998175621
MDL:MFCD01568829
CID:1087608
PubChem ID:1474677
Update Time:2025-10-19

2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Benzylpiperazin-1-yl)thiazole-5-carbaldehyde
    • 2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde
    • 2-(4-Benzylpiperazin-1-yl)-1,3-thiazole-5-carboxaldehyde
    • AC1LT14Y
    • benzylpiperazinothiazolecarbaldehyde
    • CTK7I0436
    • HMS2693H06
    • MolPort-001-758-391
    • Oprea1_597959
    • DTXSID90363055
    • CHEMBL1457827
    • MFCD01568829
    • CS-0333229
    • SMR000335194
    • MLS000721728
    • 303987-22-6
    • 2-(4-benzylpiperazin-1-yl)-1,3-thiazole-5-carbaldehyde
    • SCHEMBL5737345
    • AKOS005069427
    • 11N-024
    • J-505902
    • MDL: MFCD01568829
    • Inchi: 1S/C15H17N3OS/c19-12-14-10-16-15(20-14)18-8-6-17(7-9-18)11-13-4-2-1-3-5-13/h1-5,10,12H,6-9,11H2
    • InChI Key: ICEJWPVGLIEGTK-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CN=C1N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 287.10941
  • Monoisotopic Mass: 287.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • Melting Point: 107-109°C
  • PSA: 36.44

2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde Pricemore >>

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Amadis Chemical Company Limited
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(CAS:303987-22-6)2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde
Order Number:A1150055
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:12
Price ($):1022.0
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Amadis Chemical Company Limited
(CAS:303987-22-6)2-(4-Benzylpiperazino)-1,3-thiazole-5-carbaldehyde
A1150055
Purity:99%
Quantity:1g
Price ($):1022.0
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